Cas no 221287-96-3 (1,3-Propanediamine, N-(4-chloro-2-methylphenyl)-)

• Product Name: 1,3-Propanediamine, N-(4-chloro-2-methylphenyl)-
• CAS No: 221287-96-3
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 1408007
• Update Time: 2024-08-16

1,3-Propanediamine, N-(4-chloro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-(4-chloro-2-methylphenyl)-
• 1,3-Propanediamine, N1-(4-chloro-2-methylphenyl)-

• Inchi： 1S/C10H15ClN2/c1-8-7-9(11)3-4-10(8)13-6-2-5-12/h3-4,7,13H,2,5-6,12H2,1H3
• InChI Key： NJVJKBJDYVXUDU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1C)CCN

Computed Properties

• Exact Mass: 198.09255

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 352.9±32.0 °C(Predicted)
• PSA: 38.05
• pka: 10.04±0.10(Predicted)